Cas no 101418-45-5 (1,2-Ethanediamine,N1,N1-diethyl-N2,N2-diphenyl-, hydrochloride (1:1))

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2,N2-diphenyl-, hydrochloride (1:1)
• CAS No: 101418-45-5
• MF: C₁₈H₂₅ClN₂
• MW: 304.857503652573
• CID: 150316
• PubChem ID: 58356
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2,N2-diphenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2,N2-diphenyl-, hydrochloride (1:1)
• 2-(diphenylamino)ethyl-diethyl-azanium chloride
• diethyl-[2-(N-phenylanilino)ethyl]azanium,chloride
• AC1L1OUI
• AC1Q1S7T
• ACMC-20m4gn
• CTK3J9773
• ETHYLENEDIAMINE, N,N-DIETHYL-N',N'-DIPHENYL-, MONOHYDROCHLORIDE
• N,N-Diaethyl-N',N'-diphenyl-aethylendiamin, Hydrochlorid
• N,N-Diethyl-N',N'-diphenyl-ethylenediamine hydrochloride
• N-beta-(Difenilamino)etildietilamina cloridrato [Italian]
• 101418-45-5
• AKOS024360392
• diethyl-[2-(N-phenylanilino)ethyl]azanium;chloride
• N-beta-(Difenilamino)etildietilamina cloridrato

• Inchi： 1S/C18H24N2.ClH/c1-3-19(4-2)15-16-20(17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14H,3-4,15-16H2,1-2H3;1H
• InChI Key： PTFOPRJKELEUPW-UHFFFAOYSA-N
• SMILES： [Cl-].[NH+](CC)(CC)CCN(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.9751
• Monoisotopic Mass: 304.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7A^2

Experimental Properties

• Boiling Point: 380.3°Cat760mmHg
• Flash Point: 167.5°C
• PSA: 9.14
• LogP: 4.96850